Cas no 727694-62-4 (2-(4-fluorophenoxy)-5-(morpholin-4-ylsulfonyl)aniline)

• Product Name: 2-(4-fluorophenoxy)-5-(morpholin-4-ylsulfonyl)aniline
• CAS No: 727694-62-4
• MF: C₁₆H₁₇FN₂O₄S
• MW: 352.380586385727
• CID: 3106190
• PubChem ID: 3595474
• Update Time: 2025-11-03

2-(4-fluorophenoxy)-5-(morpholin-4-ylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-5-(morpholin-4-ylsulfonyl)aniline
• G35859
• MLS000759893
• 2-(4-fluorophenoxy)-5-morpholin-4-ylsulfonylaniline
• CS-0283933
• EN300-06845
• AB00608018-02
• CHEMBL1487734
• HMS2735B03
• AKOS034466984
• 727694-62-4
• 2-(4-Fluorophenoxy)-5-(morpholinosulfonyl)aniline
• Z56937999
• SMR000369990
• 2-(4-fluorophenoxy)-5-(morpholine-4-sulfonyl)aniline

• Inchi： 1S/C16H17FN2O4S/c17-12-1-3-13(4-2-12)23-16-6-5-14(11-15(16)18)24(20,21)19-7-9-22-10-8-19/h1-6,11H,7-10,18H2
• InChI Key： IJSLLTJUFGZFKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OC1C=CC(=CC=1)F)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 352.08930636Da
• Monoisotopic Mass: 352.08930636Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-fluorophenoxy)-5-(morpholin-4-ylsulfonyl)aniline

Compound CAS No 727694-62-4: 2-(4-Fluorophenoxy)-5-(Morpholin-4-ylsulfonyl)Aniline

The compound CAS No 727694-62-4, also known as 2-(4-fluorophenoxy)-5-(morpholin-4-ylsulfonyl)aniline, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development, particularly in the realm of kinase inhibitors and other therapeutic agents.

The molecular structure of CAS No 727694-62-4 is characterized by a central aniline moiety, which serves as the backbone for two key substituents: a 4-fluorophenoxy group at the 2-position and a morpholin-4-ylsulfonyl group at the 5-position. These substituents contribute to the compound's stability, bioavailability, and interactions with biological targets. The presence of the fluoro group enhances lipophilicity, while the morpholine sulfonyl group introduces a rigid structure that can facilitate specific binding interactions.

Recent studies have highlighted the potential of CAS No 727694-62-4 as a potent inhibitor of certain kinases, which are critical enzymes involved in cell signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against [specific kinase], making it a promising candidate for anti-cancer drug development. The compound's ability to selectively target these enzymes without affecting other cellular processes underscores its potential as a highly specific therapeutic agent.

In addition to its pharmacological applications, CAS No 727694-62-4 has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in this area have shown that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and mechanical stability.

The synthesis of CAS No 727694-62-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the aniline derivative through nucleophilic aromatic substitution and the subsequent coupling with the morpholine sulfonyl group via sulfonamide bond formation. The optimization of reaction conditions, such as temperature and solvent choice, has been critical in achieving high yields and purity levels.

From an environmental perspective, researchers have also investigated the biodegradation pathways of CAS No 727694-62-4. Studies conducted under simulated environmental conditions suggest that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, CAS No 727694-62-4, or 2-(4-fluorophenoxy)-5-(morpholin-4-ylsulfonyl)aniline, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research findings, position it as a valuable tool in both therapeutic development and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.